Fen1-IN-3

• Molecular Formula: C15H12N2O4
• Molecular Weight: 284.27 g/mol
• InChI: InChI=1S/C15H12N2O4/c1-21-11-8-6-10(7-9-11)16-13-5-3-2-4-12(13)14(18)17(20)15(16)19/h2-9,20H,1H3
• InChIKey: BBJIIPZSHQTBLW-UHFFFAOYSA-N

What Is Fen1-IN-3?

Fen1-IN-3 (Compound 4, CAS 2109805‑87‑8) is a small‑molecule inhibitor of human flap endonuclease‑1 (hFEN1), a structure‑selective metallonuclease essential for Okazaki fragment maturation and long‑patch base excision repair [1]. It belongs to the cyclic N‑hydroxyurea chemical class and acts as a competitive inhibitor that binds the hFEN1 active site coordinated to two Mg²⁺ ions [1]. Fen1‑IN‑3 stabilizes hFEN1 in a cellular thermal shift assay (CETSA) with an EC₅₀ of 6.8 µM and displays a biochemical IC₅₀ of 16.9 nM against the hFEN1‑336Δ catalytic domain [1]. Its mechanism has been structurally validated by co‑crystallization with hFEN1 (PDB 5FV7), making it a well‑characterised tool for probing FEN1‑dependent DNA repair pathways and synthetic‑lethal interactions in oncology research [1].

1

Competitive hFEN1 inhibitor tool for DNA repair pathway studies

2

Structurally validated binding mode via co-crystal complex

3

Supports synthetic-lethal interaction screening in oncology research

• [1] Exell JC, Thompson MJ, Finger LD, et al. Cellularly active N-hydroxyurea FEN1 inhibitors block substrate entry to the active site. Nat Chem Biol. 2016;12(10):815-821. doi:10.1038/nchembio.2148. PMID: 27526030. PMCID: PMC5348030. View Source

Why Fen1-IN-3 Cannot Be Replaced

FEN1 inhibitors that share a common N‑hydroxyurea warhead nevertheless diverge significantly in biochemical potency, inhibition modality, and cellular target‑engagement behaviour. Within the same published series, Fen1‑IN‑3 (Compound 4) exhibits a competitive inhibition mechanism, whereas FEN1‑IN‑1 (Compound 1) and FEN1‑IN‑4 (Compound 2) operate through mixed‑inhibition modes [1]. These mechanistic differences affect inhibitor binding to free enzyme versus enzyme–substrate complexes, altering the inhibitor’s performance in biochemical and cellular contexts. Furthermore, the relationship between in vitro IC₅₀ and cellular EC₅₀ is non‑linear across analogs: a compound with superior biochemical potency does not necessarily deliver superior cellular target engagement, as shown by the >100‑fold drop observed for both Fen1‑IN‑3 and FEN1‑IN‑1 [1]. Generic interchange without head‑to‑head data therefore risks introducing uncontrolled variables that compromise experimental reproducibility and data interpretability.

Mechanism N-hydroxyurea analogs diverge in inhibition mode; competitive mechanism may not transfer to mixed-inhibition compounds within the same series

Potency Biochemical IC₅₀ ranking does not predict cellular EC₅₀ ranking; non-linear translation may shift cellular study outcomes

Class PCNA-independent inhibition is not guaranteed across FEN1 inhibitor chemotypes; class-specific verification may be required

• [1] Exell JC, Thompson MJ, Finger LD, et al. Cellularly active N-hydroxyurea FEN1 inhibitors block substrate entry to the active site. Nat Chem Biol. 2016;12(10):815-821. doi:10.1038/nchembio.2148. PMID: 27526030. PMCID: PMC5348030. View Source

Quantitative Differentiation Evidence

Biochemical Potency Comparison

In a single head‑to‑head study, Fen1‑IN‑3 (Compound 4) inhibited hFEN1‑336Δ with an IC₅₀ of 16.9 ± 1.2 nM, representing a 2.7‑fold improvement over FEN1‑IN‑1 (46.4 ± 4.8 nM) and a 1.8‑fold improvement over FEN1‑IN‑4 (30.0 ± 6.0 nM) [1]. All measurements used the same optimal double‑flap substrate (DF1) at 100 nM, ensuring valid intra‑study comparison [1].

Biochemical IC₅₀

Head-to-head

16.9 ± 1.2 nM

Reported potency ranking within tested series

2.7-fold vs FEN1-IN-1 (46.4 nM) under shared assay conditions

Evidence Dimension	IC₅₀ against hFEN1‑336Δ catalytic domain
Target Compound Data	Fen1‑IN‑3: 16.9 ± 1.2 nM
Comparator Or Baseline	FEN1‑IN‑1: 46.4 ± 4.8 nM; FEN1‑IN‑4: 30.0 ± 6.0 nM
Quantified Difference	2.7‑fold more potent than FEN1‑IN‑1; 1.8‑fold more potent than FEN1‑IN‑4
Conditions	hFEN1‑336Δ enzyme; double‑flap substrate DF1 at 100 nM; Mg²⁺‑containing buffer; fluorogenic cleavage assay

Why This Matters

For biochemical screening or crystallography that demands the most potent inhibitor with a defined mechanism within the N‑hydroxyurea series, Fen1‑IN‑3 offers a quantifiable potency advantage over its closest same‑series analogs.

• [1] Exell JC, Thompson MJ, Finger LD, et al. Table 1. Nat Chem Biol. 2016;12(10):815-821. doi:10.1038/nchembio.2148. PMID: 27526030. PMCID: PMC5348030. View Source

Inhibition Mode Specificity

Global fitting of reaction rates at varying inhibitor and substrate concentrations demonstrated that Fen1‑IN‑3 (Compound 4) fits only the competitive inhibition model, whereas FEN1‑IN‑1 and FEN1‑IN‑4 both require mixed‑inhibition models for acceptable fits [1]. The competitive inhibitor constant (Kᵢc) for Fen1‑IN‑3 is 26 ± 2 nM, in contrast to FEN1‑IN‑1 which displays both Kᵢc (48 ± 5 nM) and Kᵢu (117 ± 27 nM) [1]. This indicates Fen1‑IN‑3 binds exclusively to the free enzyme, not the enzyme‑substrate complex.

Inhibition Mode

Head-to-head

Competitive only (Kᵢc = 26 ± 2 nM)

Supports competitive-mechanism study design

Mixed-mode analogs bind free enzyme and enzyme-substrate complex

Evidence Dimension	Mechanism of inhibition against hFEN1‑336Δ
Target Compound Data	Fen1‑IN‑3: competitive (Kᵢc = 26 ± 2 nM; only competitive model fits)
Comparator Or Baseline	FEN1‑IN‑1: mixed (Kᵢc = 48 ± 5 nM, Kᵢu = 117 ± 27 nM); FEN1‑IN‑4: mixed (Kᵢc = 17 ± 2 nM, Kᵢu = 306 ± 125 nM)
Quantified Difference	Fen1‑IN‑3 is exclusively competitive; FEN1‑IN‑1 and FEN1‑IN‑4 are mixed inhibitors
Conditions	Global fitting to competitive, uncompetitive, non‑competitive, and mixed models; ΔAICc model selection criterion; substrate concentration varied around Kₘ

Why This Matters

Investigators requiring a mechanistically clean competitive inhibitor—for example, to dissect substrate‑binding kinetics or to avoid complications from inhibitor binding to enzyme–substrate complexes—should select Fen1‑IN‑3 over mixed‑inhibition analogs.

• [1] Exell JC, Thompson MJ, Finger LD, et al. Table 1 and Figure 2. Nat Chem Biol. 2016;12(10):815-821. doi:10.1038/nchembio.2148. PMID: 27526030. PMCID: PMC5348030. View Source

Cellular Target Engagement

In SW620 colon cancer cells, Fen1‑IN‑3 stabilised hFEN1 with an isothermal CETSA EC₅₀ of 6.8 µM, compared to 5.1 µM for FEN1‑IN‑1 [1]. Although Fen1‑IN‑3 is 2.7‑fold more potent biochemically, its cellular EC₅₀ is 1.3‑fold weaker than that of FEN1‑IN‑1, illustrating the non‑linear relationship between biochemical IC₅₀ and cellular target engagement [1]. Both compounds exhibit a >100‑fold drop‑off from biochemical IC₅₀ to cellular EC₅₀.

Cellular Engagement

Head-to-head

CETSA EC₅₀ 6.8 µM

Biochemical-to-cellular potency translation context

402-fold drop-off from biochemical IC₅₀; non-linear translation observed

Evidence Dimension	Cellular target engagement by CETSA in SW620 cells
Target Compound Data	Fen1‑IN‑3: CETSA EC₅₀ = 6.8 µM (biochemical IC₅₀ = 16.9 nM; 402‑fold drop‑off)
Comparator Or Baseline	FEN1‑IN‑1: CETSA EC₅₀ = 5.1 µM (biochemical IC₅₀ = 46.4 nM; 110‑fold drop‑off)
Quantified Difference	Fen1‑IN‑3 cellular EC₅₀ is 1.33‑fold higher than FEN1‑IN‑1 despite 2.7‑fold better biochemical IC₅₀
Conditions	SW620 colorectal adenocarcinoma cells; isothermal concentration–response CETSA; hFEN1‑specific antibody readout

Why This Matters

Procurement decisions for cellular studies should consider that superior biochemical potency does not guarantee superior cellular target engagement; Fen1‑IN‑3 and FEN1‑IN‑1 have similar cellular EC₅₀ values, and the choice between them must be guided by the required mechanistic profile rather than potency alone.

• [1] Exell JC, Thompson MJ, Finger LD, et al. Figure 5 and main text. Nat Chem Biol. 2016;12(10):815-821. doi:10.1038/nchembio.2148. PMID: 27526030. PMCID: PMC5348030. View Source

PCNA Independence in Inhibition

The addition of human PCNA, the toroidal clamp that normally enhances FEN1–DNA complex stability, did not increase the reaction rate of hFEN1 inhibited by Fen1‑IN‑3 (Compound 4) or FEN1‑IN‑1, indicating that the inhibitor potency is unaffected by this key protein‑protein interaction [1]. This contrasts with potential concerns that PCNA might rescue FEN1 activity in the presence of some inhibitor classes.

PCNA Independence

Reported

No IC₅₀ shift with hPCNA

Supports PCNA-bound FEN1 research context

Class-specific property; verify across inhibitor chemotypes

Evidence Dimension	Effect of PCNA on inhibitor IC₅₀
Target Compound Data	Fen1‑IN‑3: hPCNA addition did not increase reaction rate (no shift in IC₅₀)
Comparator Or Baseline	FEN1‑IN‑1: same result; no shift in IC₅₀ upon hPCNA addition
Quantified Difference	No quantitative IC₅₀ shift for either compound (reaction rate remained at inhibited level)
Conditions	hFEN1‑336Δ + hPCNA; inhibited by Fen1‑IN‑3 or FEN1‑IN‑1; double‑flap substrate cleavage assay

Why This Matters

Researchers studying FEN1 in its PCNA‑bound cellular context can confidently use Fen1‑IN‑3 without the confounding variable of PCNA‑mediated rescue, a property not guaranteed across all FEN1 inhibitor chemotypes.

• [1] Exell JC, Thompson MJ, Finger LD, et al. Supplementary Figure 6d and main text. Nat Chem Biol. 2016;12(10):815-821. doi:10.1038/nchembio.2148. PMID: 27526030. PMCID: PMC5348030. View Source

Application Scenarios

Biochemical and Structural Studies

Fen1‑IN‑3 is the only competitive inhibitor in the N‑hydroxyurea series, binding exclusively to free hFEN1 with a Kᵢc of 26 nM [1]. Its co‑crystal structure with hFEN1 (PDB 5FV7) provides atomic‑level binding information [1]. Laboratories performing enzyme kinetics, substrate‑competition experiments, or soaking trials for X‑ray crystallography should select Fen1‑IN‑3 when a pure competitive mechanism is required, rather than mixed‑inhibition analogs that bind both free enzyme and enzyme‑substrate complexes.

DNA Damage Response in Colorectal Models

Fen1‑IN‑3 engages hFEN1 in live SW620 colorectal cancer cells with a CETSA EC₅₀ of 6.8 µM and triggers a DNA damage response as evidenced by ATM‑checkpoint pathway activation [1]. This makes it suitable for dose‑response studies examining the relationship between FEN1 target engagement and downstream phospho‑signalling. Researchers should note that cellular EC₅₀ values are in the low micromolar range despite nanomolar biochemical potency, and should plan treatment concentrations accordingly [1].

Synthetic Lethality Screening

Published evidence demonstrates that FEN1 inhibition selectively impairs proliferation of colon cancer cells harbouring Cdc4 or Mre11a mutations, both frequently found in colorectal cancers . Fen1‑IN‑3 can be employed as a chemical probe to validate synthetic‑lethal interactions in isogenic cell‑line pairs or patient‑derived organoids with defined genetic backgrounds. Its competitive mechanism and defined cellular EC₅₀ enable correlation of target occupancy with anti‑proliferative effect.

PCNA-Dependent Replication Assays

Because PCNA does not alter the inhibitory potency of Fen1‑IN‑3, this compound is well‑suited for reconstituted replication assays or cellular models where FEN1 functions in complex with PCNA at replication forks [1]. This property removes a potential confounding factor that could arise with other inhibitor chemotypes where PCNA binding might displace the inhibitor or restore FEN1 activity.

Application

Selection Property

Validation Focus

hFEN1 biochemical & structural studies

Competitive inhibition mechanism

Free-enzyme binding kinetics and co-crystal context

DNA damage response in colorectal cell models

Cellular target engagement profile

ATM-checkpoint pathway activation endpoints

Synthetic lethality screening in isogenic models

Genetic-background selectivity context

Isogenic model proliferation endpoint review

PCNA-dependent replication fork assays

PCNA-independent inhibition profile

Reconstituted replication complex context

• [1] Exell JC, Thompson MJ, Finger LD, et al. Cellularly active N-hydroxyurea FEN1 inhibitors block substrate entry to the active site. Nat Chem Biol. 2016;12(10):815-821. doi:10.1038/nchembio.2148. PMID: 27526030. PMCID: PMC5348030. View Source